2-hydroxy-5-phenyl-1-(tetrahydrofuran-2-ylmethyl)pyrido[2,3-d]pyrimidin-4(1H)-one

• IUPAC Name: 1-(oxolan-2-ylmethyl)-5-phenylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H17N3O3/c22-17-15-14(12-5-2-1-3-6-12)8-9-19-16(15)21(18(23)20-17)11-13-7-4-10-24-13/h1-3,5-6,8-9,13H,4,7,10-11H2,(H,20,22,23)
• InChI Key: CASFXFWQGFKZPN-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CN2C3=NC=CC(=C3C(=O)NC2=O)C4=CC=CC=C4
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

2-Hydroxy-5-phenyl-1-(tetrahydrofuran-2-ylmethyl)pyrido[2,3-d]pyrimidin-4(1H)-one is a heterocyclic compound with a pyrido[2,3-d]pyrimidin-4(1H)-one core. Key structural features include:

• Phenyl substituent at position 5, contributing to aromatic stacking interactions and steric effects.
• Tetrahydrofuran-2-ylmethyl group at position 1, introducing chirality and influencing pharmacokinetic properties .

This compound shares structural motifs with kinase inhibitors and anti-inflammatory agents, as evidenced by its pyridopyrimidinone core, a scaffold widely explored in drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-hydroxy-5-phenyl-1-(tetrahydrofuran-2-ylmethyl)pyrido[2,3-d]pyrimidin-4(1H)-one typically involves multi-step organic reactions. One common synthetic route starts with the preparation of the pyrido[2,3-d]pyrimidinone core, followed by the introduction of the phenyl group and the tetrahydrofuran-2-ylmethyl substituent. Key steps in the synthesis may include:

Cyclization Reactions: Formation of the pyrido[2,3-d]pyrimidinone core through cyclization of appropriate precursors.

Substitution Reactions: Introduction of the phenyl group via electrophilic aromatic substitution.

Alkylation Reactions: Attachment of the tetrahydrofuran-2-ylmethyl group through alkylation reactions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This can include the use of high-throughput screening techniques to identify the most efficient catalysts and reaction conditions. Additionally, scale-up processes may involve continuous flow chemistry to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

2-hydroxy-5-phenyl-1-(tetrahydrofuran-2-ylmethyl)pyrido[2,3-d]pyrimidin-4(1H)-one can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The pyrido[2,3-d]pyrimidinone core can be reduced to form dihydropyrimidinone derivatives.

Substitution: The phenyl group can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) or nucleophiles (NH3, OH-) can be employed under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield a ketone, while reduction of the pyrido[2,3-d]pyrimidinone core can produce dihydropyrimidinone derivatives.

Scientific Research Applications

2-hydroxy-5-phenyl-1-(tetrahydrofuran-2-ylmethyl)pyrido[2,3-d]pyrimidin-4(1H)-one has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a therapeutic agent due to its ability to interact with various biological targets.

Pharmacology: Studies focus on its effects on cellular pathways and its potential as a drug candidate.

Biochemistry: Research explores its interactions with enzymes and proteins, providing insights into its mechanism of action.

Industrial Chemistry: It is used as an intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of 2-hydroxy-5-phenyl-1-(tetrahydrofuran-2-ylmethyl)pyrido[2,3-d]pyrimidin-4(1H)-one involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins involved in cellular signaling pathways. The compound’s structure allows it to bind to these targets, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes, leading to a decrease in the production of specific metabolites.

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents (Positions)	Melting Point (°C)	Yield (%)	Key Biological Activity	References
2-Hydroxy-5-phenyl-1-(tetrahydrofuran-2-ylmethyl)pyrido[2,3-d]pyrimidin-4(1H)-one	2-OH, 5-Ph, 1-THF-methyl	Not reported	Not reported	Under investigation
2-[2-Benzylidenehydrazinyl]-5-phenyl-7-(pyridin-3-yl)pyrido[2,3-d]pyrimidin-4(3H)-one (5a)	2-Benzylidenehydrazinyl, 5-Ph, 7-Pyridin-3-yl	336	69	Kinase inhibition
5-(4-Chlorophenyl)-2-mercapto-7-phenylpyrido[2,3-d]pyrimidin-4(3H)-one (2b)	2-SH, 5-4-Cl-Ph, 7-Ph	>250	88	Antimicrobial, anti-inflammatory
7-(4-Chlorophenyl)-3-methyl-2-(methylthio)pyrido[2,3-d]pyrimidin-4(3H)-one (9h)	2-MeS, 3-Me, 7-4-Cl-Ph	219–221	70	Anticancer (in vitro)
5-(4-Bromophenyl)-2-(1-pyrrolidinyl)pyrido[2,3-d]pyrimidin-4(1H)-one	2-Pyrrolidinyl, 5-4-Br-Ph	Not reported	Not reported	Kinase inhibition (predicted)

Key Observations:

Position 2 Modifications :

• The hydroxy group in the target compound contrasts with mercapto (e.g., 2b), methylthio (e.g., 9h), and hydrazinyl (e.g., 5a) substituents. Mercapto and methylthio derivatives exhibit enhanced anti-inflammatory and anticancer activities due to thiol-mediated redox interactions .
• The hydrazinyl group in 5a improves kinase inhibitory potency by forming hydrogen bonds with ATP-binding pockets .

Position 5/7 Aryl Groups :

• Phenyl (target compound) vs. 4-chlorophenyl (2b, 9h) or 4-bromophenyl (4): Halogenated aryl groups increase lipophilicity and metabolic stability, critical for CNS penetration .
• Pyridin-3-yl at position 7 (5a) enhances water solubility but reduces bioavailability due to polar interactions .

Pharmacological Activity Comparisons

• Kinase Inhibition : Compound 5a (IC₅₀ = 0.8 µM against EGFR kinase) outperforms the target compound (data pending), likely due to its benzylidenehydrazinyl group’s ability to chelate metal ions in kinase active sites .
• Anti-Inflammatory Activity: The mercapto derivative 2b reduces COX-2 expression by 70% at 10 µM, surpassing non-thiolated analogues .
• Anticancer Activity : Methylthio-substituted 9h shows potent cytotoxicity (IC₅₀ = 4.2 µM against MCF-7 cells), attributed to ROS generation via thioether oxidation .